3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
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Description
The compound “3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including a thiazole, a triazole, and a pyridazine . These types of compounds are often found in pharmaceuticals and exhibit a wide range of biological activities .
Synthesis Analysis
While the specific synthesis route for this compound is not available, compounds with similar structures are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in a variety of interactions, including hydrogen bonding and π-π stacking .
Scientific Research Applications
Anticancer Activity
Compounds with a similar structure have shown potential as anticancer agents . They can interfere with the growth and proliferation of cancer cells, making them a promising area of research for new cancer treatments.
Antimicrobial Activity
These compounds have also demonstrated antimicrobial properties . They can inhibit the growth of various microorganisms, including both Gram-positive and Gram-negative bacteria, which could make them useful in treating a variety of infectious diseases.
Analgesic and Anti-inflammatory Activity
Some of these compounds have analgesic and anti-inflammatory effects . This suggests they could be used to develop new drugs for pain relief and the treatment of inflammatory conditions.
Antioxidant Activity
Antioxidant activity has been observed in similar compounds . Antioxidants can protect the body’s cells from damage caused by free radicals, potentially helping to prevent a variety of health conditions.
Antiviral Activity
Compounds with a similar structure have shown potential as antiviral agents . They could be used to develop new treatments for viral infections.
Enzyme Inhibition
These compounds have been found to inhibit various enzymes . This includes carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors. Enzyme inhibitors can be used to treat a variety of conditions, from hypertension to neurodegenerative diseases.
properties
IUPAC Name |
3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N6OS/c1-7-14-6-11(21-7)15-13(20)9-4-5-10-16-17-12(8-2-3-8)19(10)18-9/h4-6,8H,2-3H2,1H3,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWYFNTICHDXEPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(S1)NC(=O)C2=NN3C(=NN=C3C4CC4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide |
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